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Compound of Interest

Compound Name: 6-Chloronicotinic acid

Cat. No.: B046074

The following guide provides essential safety and logistical information for the proper handling
and disposal of 6-Chloronicotinic acid, tailored for researchers, scientists, and drug
development professionals. This information is designed to ensure safe laboratory practices
and compliance with environmental regulations.

Immediate Safety and Handling

6-Chloronicotinic acid is classified as a hazardous substance that causes skin and serious
eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to proper safety protocols
is critical.

Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1][2][4]

» Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2][4]
o Body Protection: Wear suitable protective clothing to prevent skin contact.[2][4]

o Respiratory Protection: If dust is generated, use a NIOSH or European Standard EN 149
approved respirator.[4][5]

Handling and Storage:
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Use only in well-ventilated areas, such as a laboratory fume hood.[4][6]

Avoid breathing dust and prevent contact with skin and eyes.[1][6]

Store in a cool, dry, well-ventilated area in a tightly closed container.[4][5]

Keep away from incompatible materials such as strong oxidizing agents.[1][2]

Ensure that eyewash stations and safety showers are located close to the workstation.[1][2]

Spill Response Protocol

In the event of a spill, immediate and safe cleanup is necessary to minimize exposure and
environmental contamination.

Evacuate and Isolate: Evacuate unnecessary personnel from the spill area.[6]
e Ventilate: Ensure the area is well-ventilated.

o Equip: Before cleaning, don the appropriate PPE as described above.

e Contain and Clean:

o For small, dry spills, carefully sweep or vacuum the material and place it into a suitable,
labeled container for disposal.[4][6] Avoid generating dust.[4]

o All materials used for spill cleanup (e.g., absorbent pads, contaminated gloves) must also
be treated as hazardous waste.[7][8]

o Decontaminate: Clean the spill area thoroughly.

o Report: For large spills or if you are unsure how to proceed, contact your institution's
Environmental Health & Safety (EHS) department for assistance.[7][8]

Disposal Operations and Logistics

Disposal of 6-Chloronicotinic acid must be managed in a safe, compliant, and
environmentally sound manner. As a chlorinated organic compound, it requires specific
disposal procedures. Never dispose of this chemical down the drain or in regular trash.[1][2]
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Step-by-Step Disposal Procedure

o Waste Identification: All unused 6-Chloronicotinic acid and materials contaminated with it
are considered hazardous waste.[8]

e Segregation: This is a critical step. 6-Chloronicotinic acid is a halogenated organic waste.
It must be collected separately from non-halogenated waste to facilitate proper disposal and
recycling of other solvents.[9][10] Do not mix with incompatible substances like strong bases
or oxidizers.[11]

e Containerization:

o Use only appropriate, leak-proof containers, preferably plastic (HDPE) or the original
container.[12][13]

o Keep containers tightly sealed except when adding waste.[7][12]
o Ensure the exterior of the container is not contaminated.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "6-
Chloronicotinic acid".[7][11]

o Include relevant hazard pictograms (e.qg., irritant).[11]
o Indicate the accumulation start date and the name of the generating lab/researcher.
o Storage (Satellite Accumulation Area):

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) at or near the point of generation.[12][14]

o The SAA must be in a secondary containment tray or bin to contain potential leaks.[7][14]
o Segregate the container from incompatible wastes within the SAA.[8][14]

e Requesting Pickup:
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o Once the container is full (not exceeding 90% capacity[13]) or reaches the institutional

time limit for accumulation, submit a hazardous waste pickup request to your EHS

department.[12][14]

Quantitative Waste Management Data

The following table summarizes key quantitative limits and guidelines for managing hazardous

chemical waste in a laboratory setting. These are general guidelines; always consult your

institution's specific policies.

Parameter Guideline/Limit Source(s)
Maximum SAA Volume 55 gallons of hazardous waste  [8][12]
Maximum Acutely Toxic Waste o )
) 1 quart (liquid) or 1 kg (solid) [81[12]
("P-List")
) ) Do not exceed 90% of the
Container Fill Level ) ) [13]
container's capacity
] The proportion of halogenated
Halogen Content in Non-
compounds must be less than [13]
Halogenated Waste
2%
Varies by institution; can be up
Maximum Accumulation Time to 9 or 12 months as long as [71[12]

volume limits are not met.

pH for Sewerable Corrosive
Waste

Neutralized solution must have
a final pH between 6 and 9.

(Not for this chemical)

[9]

Note: 6-Chloronicotinic acid is not typically classified as an acutely toxic "P-listed" waste, so

the standard 55-gallon limit applies.

Procedural Protocols

Recommended Disposal Method: The standard and required disposal method for chlorinated

organic compounds like 6-Chloronicotinic acid is incineration at a licensed hazardous waste

facility.[6] The process should utilize an incinerator equipped with an afterburner and a flue gas
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scrubber to neutralize the resulting hydrogen chloride gas and prevent atmospheric pollution.[6]
[15]

Waste Minimization Protocol: To reduce disposal costs and environmental impact, laboratories
should adopt waste minimization practices.

e Source Reduction: Order only the quantity of chemical required for your experiments.[12]

¢ Inventory Management: Maintain an accurate inventory to avoid purchasing duplicates and
to track chemical expiration dates.[12]

e Scale Reduction: Reduce the scale of experiments whenever possible to minimize the
volume of waste generated.[12]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 6-
Chloronicotinic acid.
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Figure 1: 6-Chloronicotinic Acid Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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